(e)-1-(2-Bromovinyl)-2-(trifluoromethyl)benzene

• Molecular Formula: C9H6BrF3
• Molecular Weight: 251.04 g/mol
• IUPAC Name: 1-[(E)-2-bromoethenyl]-2-(trifluoromethyl)benzene
• InChI: InChI=1S/C9H6BrF3/c10-6-5-7-3-1-2-4-8(7)9(11,12)13/h1-6H/b6-5+
• InChI Key: IHAVDPGJEMQOLT-AATRIKPKSA-N
• Isomeric SMILES: C1=CC=C(C(=C1)/C=C/Br)C(F)(F)F
• Canonical SMILES: C1=CC=C(C(=C1)C=CBr)C(F)(F)F

Description

(E)-1-(2-Bromovinyl)-2-(trifluoromethyl)benzene is a high-value synthetic building block designed for advanced research and development, particularly in medicinal chemistry and materials science. This compound integrates two highly functional groups: a bromovinyl moiety and a trifluoromethyl-substituted aromatic ring. The vinyl bromide segment serves as a versatile handle for cross-coupling reactions, such as Suzuki, Stille, or Sonogashira couplings, enabling the introduction of complex fragments . The trifluoromethyl group is a critical motif in modern drug design, known to significantly enhance a molecule's metabolic stability, lipophilicity, and bioavailability by mimicking natural functional groups . The strategic incorporation of both features into a single molecule makes this reagent a privileged scaffold for constructing complex targets. Its primary research value lies in its application as a key intermediate in the synthesis of fluorinated heterocycles and other bioactive molecules. Fluorinated compounds are dominant in pharmaceutical and agrochemical research, with approximately 20% of all marketed pharmaceuticals and 50% of agrochemicals containing fluorine . Researchers can leverage this benzyl bromide to develop novel candidates for drug discovery programs, exploring structure-activity relationships (SAR) by fine-tuning physicochemical properties. Furthermore, the defined stereochemistry (E-configuration) ensures predictable and consistent outcomes in stereoselective synthesis. This product is intended For Research Use Only and is not intended for diagnostic or therapeutic uses.

Biological Activity

(E)-1-(2-Bromovinyl)-2-(trifluoromethyl)benzene, also known by its CAS number 929000-62-4, is an organic compound characterized by a bromovinyl group attached to a trifluoromethyl-substituted benzene ring. Its molecular formula is C₈H₆BrF₃, with a molecular weight of 239.03 g/mol. The unique structural features of this compound suggest potential biological activities, particularly in the context of drug design and synthesis.

Structural Characteristics

The compound features:

• Bromovinyl Group : This contributes to its reactivity and potential interactions with biological targets.
• Trifluoromethyl Group : Known for enhancing metabolic stability and lipophilicity, this group can influence the compound's biological activity.

Potential Biological Activities

• Antimicrobial Activity : Similar structures have been reported to exhibit antimicrobial properties.
• Antitumor Activity : Some trifluoromethyl-substituted compounds show promise in cancer research due to their ability to modulate cellular pathways.
• Enzyme Inhibition : Compounds with similar vinyl and halogen substituents have been studied for their inhibitory effects on various enzymes, including those involved in cancer progression.

1. Enantioselective Reactions

A study on nickel-catalyzed enantioselective vinylboration involving (E)-(2-bromovinyl)benzene demonstrated its utility in synthesizing chiral compounds that could be biologically active. The reaction showed high yields and enantiomeric excess, indicating the compound's potential for further derivatization in drug development .

2. Antimycobacterial Testing

Research involving halogenated compounds similar to (E)-1-(2-bromovinyl)-2-(trifluoromethyl)benzene has shown varying degrees of effectiveness against Mycobacterium tuberculosis. While specific data on the compound itself is lacking, its structural analogs have been tested for antimycobacterial activity, suggesting that further exploration could yield promising results .

Comparative Analysis of Similar Compounds

Compound Name	Biological Activity	Reference
1-Bromo-4-trifluoromethylbenzene	Moderate antimicrobial properties
8-Nitro-1,3-benzothiazin-4-ones	Potent antitubercular agents
Trifluoromethyl-substituted diene	Antitumor and enzyme inhibition potential

Comparison with Similar Compounds

(E)-1-(2-Bromovinyl)-4-(trifluoromethyl)benzene

• Structure : Para-substituted trifluoromethyl group.
• Molecular Formula : C₉H₆BrF₃.
• Key Differences: The trifluoromethyl group at the para position reduces steric hindrance compared to the ortho isomer, enhancing reactivity in electrophilic substitution. Used as a reactant in the synthesis of ethyl (E)-2-benzamido-4-(4-(trifluoromethyl)phenyl)but-3-enoate, yielding an 80% product contaminated with enamine tautomers .
• Applications : Intermediate for bioactive molecules; para-substitution favors linear conjugation in polymers for OLEDs.

1-(2-Bromo-2-fluorovinyl)-4-(tert-butyl)benzene

• Structure : Features a tert-butyl group (electron-donating) and a bromo-fluoro vinyl group.
• Molecular Formula : C₁₂H₁₃BrF.
• Key Differences: The tert-butyl group increases steric bulk, hindering reactions at the aromatic ring. Synthesized via nitrovinyl intermediates with tris(nitrooxy)iron nonahydrate, yielding 71% pure product .
• Applications: Potential use in hydrophobic coatings or as a sterically hindered ligand in catalysis.

1-(Bromoethynyl)-2-(3-methylbut-2-en-1-yl)-4-(trifluoromethyl)benzene

• Structure : Bromoethynyl replaces bromovinyl; includes an alkenyl side chain.
• Molecular Formula : C₁₄H₁₃BrF₃.
• Key Differences: The ethynyl group enables click chemistry or Sonogashira coupling. Synthesized via gold(I)-catalyzed cyclization, isolated in 65% yield as a transparent oil .
• Applications : Building block for conjugated polymers or bioactive alkynes.

4-Azido-1-bromo-2-(trifluoromethyl)benzene

• Structure : Azido group replaces the bromovinyl moiety.
• Molecular Formula : C₇H₃BrF₃N₃.
• Key Differences :
  • Azide functionality allows Huisgen cycloaddition (click chemistry).
  • Molecular weight: 273.02 g/mol , with a planar geometry ideal for photolithography .
• Applications : Photoresist materials or bioconjugation probes.

(E)-1-Bromo-2-(2-bromovinyl)benzene

• Structure : Two bromine atoms (one on benzene, one on vinyl).
• Molecular Formula : C₈H₆Br₂.
• Key Differences :
  • Lacks the trifluoromethyl group, reducing electron withdrawal.
  • Higher logP (3.81 ) indicates greater lipophilicity .
• Applications : Precursor for dibrominated stilbenes or flame retardants.

Data Tables

Table 2. Spectroscopic Data

Compound Name	¹H NMR (δ, ppm)	¹⁹F NMR (δ, ppm)	Key Observations	Reference
(E)-1-(2-Bromovinyl)-4-(trifluoromethyl)benzene	7.60 (d, J=8.5 Hz, 2H), 7.50 (d, J=8.5 Hz, 2H)	-62.3 (CF₃)	Para-substitution shifts aromatic protons upfield
1-(2-Bromo-2-fluorovinyl)-4-(tert-butyl)benzene	7.41 (d, J=26.7 Hz, 1H), 1.35 (s, 9H)	-112.86 (d, J=26.7 Hz)	Fluorine coupling with vinyl proton

Research Findings and Trends

• Electronic Effects : Ortho-substituted trifluoromethyl groups induce greater steric and electronic distortion than para-substituted analogs, influencing reaction pathways .
• Reactivity : Bromovinyl groups participate in Stille or Suzuki couplings, while azides enable bioorthogonal chemistry .
• Stability : Para-substituted bromovinyl compounds exhibit higher thermal stability, as seen in their use in high-temperature syntheses .